4-(N-cyclohexyl-N-methylsulfamoyl)-N-(naphtho[2,1-d]thiazol-2-yl)benzamide

• IUPAC Name: N-benzo[g][1,3]benzothiazol-2-yl-4-[cyclohexyl(methyl)sulfamoyl]benzamide
• InChI: InChI=1S/C25H25N3O3S2/c1-28(19-8-3-2-4-9-19)33(30,31)20-14-11-18(12-15-20)24(29)27-25-26-22-16-13-17-7-5-6-10-21(17)23(22)32-25/h5-7,10-16,19H,2-4,8-9H2,1H3,(H,26,27,29)
• InChI Key: NGMXIGIUUVTCEZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCCC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(S3)C5=CC=CC=C5C=C4
• Molecular Formula: C25H25N3O3S2
• Molecular Weight: 479.6 g/mol

Description

4-(N-cyclohexyl-N-methylsulfamoyl)-N-(naphtho[2,1-d]thiazol-2-yl)benzamide, also known as CTB, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. CTB belongs to the class of sulfonamide compounds and has been shown to exhibit promising anticancer properties.

Scientific Research Applications

Phenothiazine Derivatives

Phenothiazine derivatives, which are structurally related to the compound , have been extensively studied for their biological activities. These compounds exhibit a wide range of pharmacological properties, including antibacterial, antifungal, anticancer, antiviral, anti-inflammatory, antimalarial, antifilarial, trypanocidal, anticonvulsant, analgesic, immunosuppressive, and multidrug resistance reversal properties. The biological activities of phenothiazines are attributed to their interaction with various biological systems, including cell lines, bacteria, viruses, parasites, and biological membranes, through pharmacophoric substituents and multicyclic ring systems that allow for π-π interactions, DNA intercalation, and membrane penetration (Pluta, Morak-Młodawska, & Jeleń, 2011).

Naphthalimide Derivatives

Naphthalimide derivatives are another class of compounds with a structural motif similar to the target compound. These derivatives are known for their significant anticancer activities, with some entering clinical trials. Their mechanism involves DNA interaction and enzyme inhibition, showcasing a broad potential in medicinal chemistry for the development of anticancer, antibacterial, antifungal, antiviral, and anti-inflammatory agents. Naphthalimides' planar ring system facilitates their intercalation with DNA, affecting cellular events and leading to promising pharmacological profiles (Gong et al., 2016).

Benzothiazole Derivatives

Benzothiazole and its derivatives, closely related to the thiazole component of the target compound, have demonstrated a wide range of biological activities, including antimicrobial, analgesic, anti-inflammatory, and antitumor effects. The structural core of benzothiazole is vital in the development of various therapeutic agents, with several drugs containing this nucleus for the treatment of different diseases and disorders. This versatility and pharmaceutical significance underline the potential therapeutic applications of benzothiazole derivatives in drug development (Kamal et al., 2015).